Cas no 65127-81-3 (5-Ethyl-3-[(hexylamino)methylidene]thiophene-2(3H)-thione)

• Product name: 5-Ethyl-3-[(hexylamino)methylidene]thiophene-2(3H)-thione
• CAS No: 65127-81-3
• MF: C₁₃H₂₁NS₂
• MW: 255.442540884018
• CID: 2793416
• PubChem ID: 136273810

5-Ethyl-3-[(hexylamino)methylidene]thiophene-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• DTXSID60793865
• 5-Ethyl-3-[(hexylamino)methylidene]thiophene-2(3H)-thione
• 65127-81-3

• Inchi： InChI=1S/C13H21NS2/c1-3-5-6-7-8-14-10-11-9-12(4-2)16-13(11)15/h9-10,15H,3-8H2,1-2H3
• InChI Key： CVLMALGYFSRLFI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 255.11154202Da
• Monoisotopic Mass: 255.11154202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 41.6Ų